Cas no 2172232-55-0 (4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 2172232-55-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6518642
• PubChem ID: 165525048
• Update Time: 2025-10-28

4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid
• 4-methyl-6-[(pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
• 2172232-55-0
• EN300-1449232

• Inchi： 1S/C12H14N2O2/c1-4-9(5-2)13-11-7-8(3)6-10(14-11)12(15)16/h1,6-7,9H,5H2,2-3H3,(H,13,14)(H,15,16)
• InChI Key： TUHYYQRSYIJIFJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC(=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid

Comprehensive Overview of 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 2172232-55-0)

4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 2172232-55-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine-carboxylic acid backbone and alkynyl-amine side chain, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, which combines a methyl-substituted pyridine ring with a pent-1-yn-3-yl amine group, offers distinct reactivity patterns that are valuable for researchers and industrial applications alike.

The growing interest in 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid is driven by its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. Recent studies highlight its role as a building block for pharmacologically active compounds, especially those targeting neurological and inflammatory pathways. Additionally, its carboxylic acid functionality allows for further derivatization, making it a valuable tool for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 2172232-55-0 is notable for its stability and compatibility with a wide range of reaction conditions. Researchers have successfully employed it in cross-coupling reactions, amide bond formations, and click chemistry applications. Its alkynyl group is particularly useful for Huisgen cycloaddition reactions, which are widely used in bioconjugation and material science. These attributes make 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid a sought-after reagent in both academic and industrial laboratories.

In the context of green chemistry and sustainability, this compound has also been explored for its potential in catalysis and renewable material synthesis. With increasing global emphasis on eco-friendly chemical processes, researchers are investigating how derivatives of 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid can contribute to reducing environmental impact. For instance, its metal-chelating properties are being studied for applications in homogeneous catalysis, which could lead to more efficient and less toxic industrial processes.

The commercial availability of 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 2172232-55-0) has expanded in recent years, driven by demand from pharmaceutical and material science sectors. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening platforms, making it a reliable choice for researchers. Additionally, its storage stability under standard conditions (room temperature, inert atmosphere) ensures long-term usability, which is critical for laboratory workflows.

Looking ahead, the future of 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid appears promising, with ongoing research exploring its potential in nanotechnology and drug delivery systems. Its ability to form stable complexes with metals and other organic molecules positions it as a candidate for designing smart materials and targeted therapeutics. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point of innovation in chemical research.

For researchers seeking detailed technical data on CAS No. 2172232-55-0, key parameters include its molecular weight (220.26 g/mol), solubility profile (soluble in polar organic solvents like DMSO and methanol), and spectroscopic characteristics (distinct UV-Vis and NMR signatures). These properties are essential for experimental design and quality control in synthetic applications. Furthermore, safety data sheets (SDS) for this compound emphasize standard laboratory precautions, reinforcing its suitability for routine research use.

In conclusion, 4-methyl-6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid represents a compelling example of how tailored molecular structures can enable diverse scientific advancements. Whether in drug discovery, material science, or sustainable chemistry, its unique features continue to inspire innovative applications. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and beyond.